Cas no 2229656-66-8 (4-(2-fluoro-4-nitrophenyl)but-3-en-2-amine)

• Product Name: 4-(2-fluoro-4-nitrophenyl)but-3-en-2-amine
• CAS No: 2229656-66-8
• MF: C₁₀H₁₁FN₂O₂
• MW: 210.204945802689
• CID: 5864772
• PubChem ID: 165674574
• Update Time: 2025-06-08

4-(2-fluoro-4-nitrophenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-4-nitrophenyl)but-3-en-2-amine
• 2229656-66-8
• EN300-1761838

• Inchi： 1S/C10H11FN2O2/c1-7(12)2-3-8-4-5-9(13(14)15)6-10(8)11/h2-7H,12H2,1H3/b3-2+
• InChI Key： GCNHNVRTYGTLQT-NSCUHMNNSA-N
• SMILES： FC1C=C(C=CC=1/C=C/C(C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.08045576g/mol
• Monoisotopic Mass: 210.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-(2-fluoro-4-nitrophenyl)but-3-en-2-amine

Professional Introduction to Compound with CAS No. 2229656-66-8 and Product Name: 4-(2-fluoro-4-nitrophenyl)but-3-en-2-amine

The compound identified by the CAS number 2229656-66-8 and the product name 4-(2-fluoro-4-nitrophenyl)but-3-en-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both a fluoro-substituent and a nitro group on the aromatic ring, coupled with an amine functional group on the butenyl side chain, imparts distinct electronic and steric properties that make it a promising candidate for further investigation.

Recent research in the area of heterocyclic compounds has highlighted the importance of fluoro and nitro substituents in enhancing the bioactivity of small molecules. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, has been widely incorporated into pharmacophores to improve drug efficacy. Similarly, the nitro group can serve as a versatile handle for further functionalization, enabling chemists to fine-tune the properties of their molecular targets. In the case of 4-(2-fluoro-4-nitrophenyl)but-3-en-2-amine, these substituents are strategically positioned to interact with biological targets in a manner that could lead to novel therapeutic interventions.

The butenyl side chain in this compound introduces additional conformational flexibility, which can be exploited to optimize pharmacokinetic profiles. This structural motif is particularly interesting because it allows for the exploration of different binding modes and interactions within biological systems. The combination of these features makes 4-(2-fluoro-4-nitrophenyl)but-3-en-2-amine a valuable scaffold for medicinal chemists seeking to develop new drugs with improved pharmacological properties.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research efforts are focused on identifying new molecular entities that can modulate key biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The structural features of 4-(2-fluoro-4-nitrophenyl)but-3-en-2-amine suggest that it may have applications in these areas. For instance, the presence of an amine group provides a site for interaction with nucleophilic residues in target proteins, while the fluoro and nitro substituents can enhance binding affinity and metabolic stability.

In addition to its potential therapeutic applications, this compound also represents an important tool for academic research. Its unique structure allows researchers to probe fundamental questions about molecular recognition and drug-receptor interactions. By studying how 4-(2-fluoro-4-nitrophenyl)but-3-en-2-amine interacts with biological targets, scientists can gain insights into the mechanisms underlying drug action. These insights can then be used to guide the development of next-generation pharmaceuticals with enhanced efficacy and reduced side effects.

The synthesis of this compound presents an intriguing challenge for organic chemists. The need to introduce both fluoro and nitro substituents at specific positions on the aromatic ring requires careful planning and execution. Recent advances in synthetic methodology have made it possible to achieve high yields and selectivity in these transformations, paving the way for large-scale production. The development of efficient synthetic routes is crucial for advancing research programs that rely on this compound as a key intermediate or lead molecule.

As our understanding of biological systems continues to grow, so does the demand for innovative molecular tools like 4-(2-fluoro-4-nitrophenyl)but-3-en-2-amine. This compound exemplifies the power of interdisciplinary collaboration between chemists, biologists, and pharmacologists in driving progress towards new treatments for human disease. By leveraging cutting-edge synthetic techniques and computational methods, researchers can rapidly explore the potential of this molecule and related analogs.

The future prospects for this compound are promising, with ongoing studies aimed at expanding its chemical space and evaluating its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory discoveries into tangible therapeutic benefits. As research continues to uncover new applications for 4-(2-fluoro-4-nitrophenyl)but-3-en-2-amine, it is likely to remain a cornerstone of innovation in medicinal chemistry.